Cas no 101858-31-5 (2,5-Octanedione,8,8,8-trifluoro-7-hydroxy-7-(trifluoromethyl)-)

• Product Name: 2,5-Octanedione,8,8,8-trifluoro-7-hydroxy-7-(trifluoromethyl)-
• CAS No: 101858-31-5
• MF: C₉H₁₀F₆O₃
• MW: 280.1643242836
• CID: 192428
• PubChem ID: 59062
• Update Time: 2025-04-19

2,5-Octanedione,8,8,8-trifluoro-7-hydroxy-7-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Octanedione,8,8,8-trifluoro-7-hydroxy-7-(trifluoromethyl)-
• 8,8,8-Trifluoro-7-hydroxy-7-(trifluoromethyl)-2,5-octanedione
• 8,8,8-trifluoro-7-hydroxy-7-(trifluoromethyl)octane-2,5-dione
• 2,5-OCTANEDIONE, 7-HYDROXY-8,8,8-TRIFLUORO-7-TRIFLUOROMETHYL-
• 7-Hydroxy-8,8,8-trifluoro-7-trifluoromethyl-2,5-octanedione
• 8,8,8-Trifluoro-7-hydroxy-7-trifluoromethyl-2,5-octadione
• AC1L1QDP
• AC1Q5GXB
• CTK8G4411
• NSC664261
• CHEMBL1993370
• 101858-31-5
• 2,5-Octanedione, 8,8,8-trifluoro-7-hydroxy-7-(trifluoromethyl)-
• DTXSID00144276
• NSC-664261
• NCI60_022137

• Inchi： 1S/C9H10F6O3/c1-5(16)2-3-6(17)4-7(18,8(10,11)12)9(13,14)15/h18H,2-4H2,1H3
• InChI Key： YAQPNPYBHOXZOJ-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(CC(CCC(C)=O)=O)O)(F)F

Computed Properties

• Exact Mass: 280.0534
• Monoisotopic Mass: 280.05341315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37